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Compound of Interest

Compound Name: Methyldichlorophosphine

Cat. No.: B1584959

Foreword

Methyldichlorophosphine (CHsPClz2), also known as methylphosphonous dichloride, is a
foundational building block in organophosphorus chemistry. Its high reactivity, stemming from
the phosphorus(lll) center bonded to two labile chlorine atoms and a methyl group, makes it
both a versatile precursor and a significant handling challenge. This guide provides an in-depth
exploration of the core chemical properties of methyldichlorophosphine, intended for
researchers, chemists, and drug development professionals. We will move beyond a simple
recitation of facts to explore the causality behind its reactivity, provide field-proven protocols for
its use, and contextualize its importance in modern synthesis.

Compound Identification and Core Physical
Properties

Precise identification and understanding of physical constants are paramount for the safe and
effective use of any chemical reagent. Methyldichlorophosphine is a colorless, corrosive, and
flammable liquid with a pungent odor.[1][2] It is highly sensitive to air and moisture.[3][4]
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Property Value Source(s)
CAS Number 676-83-5 [11[31[5]
Molecular Formula CHsClzP [1103114]
Molecular Weight 116.91 g/mol [1114]
Appearance Colorless liquid [1][6]
Boiling Point 81-82 °C [31[71[8]
Melting Point -81.5°C 3114171
Density 1.3 g/mL [3B1[71[8]
Refractive Index 1.4944 - 1.4964 [31[7118]
Flash Point 48 °C [31[41[7]
Vapor Pressure 79.3 mmHg at 25°C [4]
Solubility Reacts with water [31[4]
UN Number 2845 [1][4]

Synthesis and Commercial Production

The synthesis of methyldichlorophosphine is a well-established industrial process, reflecting
its importance as a chemical intermediate. Understanding its synthesis provides insight into
potential impurities and the scale of its availability.

Industrial Synthesis: Methane and Phosphorus
Trichloride

The primary industrial route involves the high-temperature, gas-phase reaction of methane
(CHa) with phosphorus trichloride (PCI3).[2][9] This reaction proceeds via a free-radical chain
mechanism, often initiated by a catalyst like thionyl chloride (SOCI2) or sulfuryl chloride
(SO2CL2).[2][9]

e Initiation: The catalyst generates chlorine radicals (Cle) at elevated temperatures (500-650
°C).[2][9]
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e Propagation:

o A chlorine radical abstracts a hydrogen atom from methane, yielding a highly reactive
methyl radical (*CHs) and hydrogen chloride (HCI).[2]

o The methyl radical attacks a molecule of phosphorus trichloride, displacing a chlorine
atom to form the desired C-P bond of methyldichlorophosphine and regenerating a
chlorine radical.[2]

¢ Termination: The chain reaction ceases when radicals combine.

The elegance of this method lies in its use of inexpensive, readily available feedstocks.
However, the high temperatures and radical nature make it a non-stereoselective process,
yielding a racemic mixture of the P-chiral molecule.[2]

Laboratory-Scale Synthesis

For laboratory applications, several alternative routes are available. A common method involves
the alkylation of phosphorus trichloride with methyl iodide in the presence of aluminum chloride
to form a phosphonium salt, which is subsequently reduced with iron powder.[1]

e Step 1 (Alkylation): CHsl + PCls + AICIs - [CHsPCIs]*[AICIsI]~
o Step 2 (Reduction): [CH3PCIs]*[AICIzI]~ + Fe — CHsPClz + FelCl + AICl3

Another convenient laboratory synthesis involves the reduction of the pre-formed complex of
methyl chloride, PCls, and AICIs with phenyldichlorophosphine.[10] These methods offer greater
control for smaller-scale operations where the high-temperature gas-phase reaction is not
feasible.

Chemical Reactivity and Core Mechanisms

The chemistry of methyldichlorophosphine is dominated by the electrophilic nature of the
phosphorus atom and the lability of the P-Cl bonds. The phosphorus atom possesses a lone
pair of electrons, allowing it to act as a nucleophile, but the strong electron-withdrawing effect
of the two chlorine atoms makes it highly susceptible to attack by nucleophiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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